Cas no 147027-05-2 (trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid)

• Product Name: trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid
• CAS No: 147027-05-2
• MF: C₆H₈O₅S
• MW: 192.189721107483
• CID: 100914
• PubChem ID: 24870466
• Update Time: 2025-04-18

trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiolane-2-carboxylicacid, 5-(acetyloxy)-, trans- (9CI)
• trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid
• (2S,5S)-5-(acetyloxy)-1,3-oxathiolane-2-carboxylic acid
• trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid 98%
• SCHEMBL6518653
• (2R,5R)-5-acetyloxy-1,3-oxathiolane-2-carboxylic acid
• C6H8O5S
• 147027-43-8
• WRUGSNIJLUOGQF-INEUFUBQSA-N
• AKOS025294535
• 147027-05-2
• (2R,5R)-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid
• starbld0007798
• DB-257143

• MDL： MFCD24396569
• Inchi： 1S/C6H8O5S/c1-3(7)10-4-2-12-6(11-4)5(8)9/h4,6H,2H2,1H3,(H,8,9)/t4-,6-/m1/s1
• InChI Key： WRUGSNIJLUOGQF-INEUFUBQSA-N
• SMILES： S1[C@H](C(=O)O)O[C@H](C1)OC(C)=O

Computed Properties

• Exact Mass: 192.00900
• Monoisotopic Mass: 192.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: solid
• Density: 1.48
• Melting Point: 110-112 °C (lit.)
• Boiling Point: 375.5°Cat760mmHg
• Flash Point: 180.9°C
• Refractive Index: 1.547
• PSA: 98.13000
• LogP: 0.04970
• Solubility: Not determined

trans-5-Acetoxy-1,3-oxathiolane-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38